1-[2,3-Bis(2-pyridinyl)-6-quinoxalinyl]-3-propylthiourea

• Molecular Formula: C22H20N6S
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 1-(2,3-dipyridin-2-ylquinoxalin-6-yl)-3-propylthiourea
• InChI: InChI=1S/C22H20N6S/c1-2-11-25-22(29)26-15-9-10-16-19(14-15)28-21(18-8-4-6-13-24-18)20(27-16)17-7-3-5-12-23-17/h3-10,12-14H,2,11H2,1H3,(H2,25,26,29)
• InChI Key: HUYCJINUYJOSJL-UHFFFAOYSA-N
• SMILES: CCCNC(=S)NC1=CC2=C(C=C1)N=C(C(=N2)C3=CC=CC=N3)C4=CC=CC=N4

Description

1-[2,3-bis(2-pyridinyl)-6-quinoxalinyl]-3-propylthiourea is a quinoxaline derivative.

Scientific Research Applications

Photophysical Studies

• Photophysical Properties: Research indicates that derivatives of quinoxaline, like 1-[2,3-Bis(2-pyridinyl)-6-quinoxalinyl]-3-propylthiourea, are studied for their photophysical properties. This includes their behavior under various lighting conditions and their potential applications in areas like photonics and sensor technologies (Thirumurugan, Muralidharan, & Perumal, 2009).

Electronic and Optical Applications

• Electron Transport Materials: Quinoxaline-containing compounds are used in the development of electron transport materials for devices like organic light-emitting diodes (OLEDs). Their molecular structure can be manipulated for efficient electron transport, which is crucial in the performance of these devices (Yin et al., 2016).
• Optoelectronic Properties: The optoelectronic properties of quinoxaline derivatives are another area of interest, particularly in their use in solar cells and other photovoltaic devices. These properties stem from the ability of quinoxaline structures to facilitate effective light absorption and electron transfer (Güneş et al., 2008).

Catalysis and Chemical Synthesis

• Catalytic Applications: Quinoxaline derivatives serve as ligands in catalytic processes, like asymmetric hydrogenation. They contribute to the efficiency and selectivity of these processes, which are critical in the synthesis of various pharmaceutical ingredients (Imamoto et al., 2012).